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Compound of Interest

Compound Name: 2-Methyl-2-cyclopenten-1-one

Cat. No.: B7791092

Technical Guide: Physical Properties of 2-
Methyl-2-cyclopenten-1-one

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 2-Methyl-
2-cyclopenten-1-one (CAS No. 1120-73-6), a cyclic ketone of interest in various chemical
syntheses. The document outlines its boiling point and density, details the experimental
methodologies for their determination, and presents a logical workflow for the physical
characterization of such a compound.

Physical Properties

2-Methyl-2-cyclopenten-1-one is a clear yellow, flammable liquid.[1][2] Its primary physical
characteristics, boiling point and density, are crucial for its handling, purification, and
application in experimental settings.

Data Summary

The experimentally determined and literature-reported values for the boiling point and density
of 2-Methyl-2-cyclopenten-1-one are summarized below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b7791092?utm_src=pdf-interest
https://www.benchchem.com/product/b7791092?utm_src=pdf-body
https://www.benchchem.com/product/b7791092?utm_src=pdf-body
https://www.benchchem.com/product/b7791092?utm_src=pdf-body
https://www.vernier.com/experiment/chem-o-3_determination-of-a-boiling-point/
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://www.benchchem.com/product/b7791092?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7791092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Physical Property Value Conditions

Boiling Point 157.0 °C at 760.00 mm Hg[3]

157.5°C at 760 mmHg[4]

158-161 °C (literature value)[1][5][6]

Density 0.979 gimL at 25 °C (literature value)[1][5]

[6]

0.97900 g/mL

at 25.00 °C[3]

0.996 g/mL

(temperature not specified)[4]

Experimental Protocols

The following sections describe generalized, standard laboratory procedures for the

determination of the boiling point and density of a liquid organic compound such as 2-Methyl-

2-cyclopenten-1-one.

Determination of Boiling Point (Micro-Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[5][6] For small sample volumes, the micro-boiling point or capillary method is

frequently employed.[7]

Apparatus:

Thermometer

Small test tube (fusion tube)

Thiele tube or similar heating block (e.g., aluminum block)

Capillary tube (sealed at one end)
Heat source (e.g., Bunsen burner or hot plate)

Sample of 2-Methyl-2-cyclopenten-1-one
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Procedure:

e A small amount (a few milliliters) of the liquid sample is placed into the fusion tube.[2][4]

o A capillary tube, which has been sealed at one end, is placed into the fusion tube with its
open end submerged in the liquid.[2][4]

o The fusion tube is attached to a thermometer, ensuring the sample and the thermometer
bulb are at the same level.[4]

e This assembly is placed in a Thiele tube or a heating block.[4][8]

e The apparatus is heated gently and slowly to ensure uniform temperature distribution.[4]

o As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow
stream of bubbles.

e The temperature at which a rapid and continuous stream of bubbles emerges from the
capillary tip is noted.[4][9] This indicates the liquid has reached its boiling point.

e The heat source is then removed, and the apparatus is allowed to cool.

e The boiling point is officially recorded as the temperature at which the bubbling stops and the

liquid just begins to enter the capillary tube.[7][8]

Determination of Density (Pycnometer or Gravimetric
Method)

Density is the mass of a substance per unit of volume (p = m/V).[10][11] It can be accurately
determined by weighing a precisely known volume of the liquid.

Apparatus:
o Pycnometer (specific gravity bottle) or a graduated cylinder
» Analytical balance

e Thermometer/thermostatically controlled environment
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Procedure:

e An empty, clean, and dry measuring vessel (e.g., a 10 mL graduated cylinder or a
pycnometer) is placed on an analytical balance, and its mass is recorded.[12][13] The
balance should be zeroed (tared) with the empty vessel.

o A specific volume of the liquid (e.g., 10 mL) is carefully transferred into the measuring vessel.
The volume should be read from the bottom of the meniscus at eye level to avoid parallax
error.[3][11]

e The mass of the vessel containing the liquid is then measured and recorded.[12]

e The density is calculated by dividing the mass of the liquid (mass of filled vessel minus mass
of empty vessel) by the measured volume.[13]

o For higher accuracy, a pycnometer is used. This is a glass flask with a precisely known
volume. The procedure involves weighing the empty pycnometer, the pycnometer filled with
the sample liquid, and often the pycnometer filled with a reference liquid like water.[14][15]

e |tis crucial to perform the measurement at a controlled and recorded temperature, as density
is temperature-dependent.

Visualization of Experimental Workflow

The logical flow for determining the physical properties of a chemical compound is outlined in
the diagram below. This process ensures that the sample is pure and that the measurements
are accurate and reproducible.
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Caption: Workflow for Physical Property Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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